Cas no 71788-49-3 ( )

• Product Name: &nbsp
• CAS No: 71788-49-3
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 976725
• PubChem ID: 313233
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-4-methyl-2-nitrobenzoate
• 2-Nitro-3,4-kresotinsaeure-methylester
• 3-Hydroxy-4-methyl-2-nitro-benzoesaeure-methylester
• 3-hydroxy-4-methyl-2-nitro-benzoic acid methyl ester
• AC1L7N0M
• CTK2I0248
• methyl 3-hydroxy-2-nitro-4-methylbenzoate
• methyl 3-hydroxy-4-methyl-2-nitro-benzoate
• Methyl-2-nitro-3,4-kresolat
• NSC226828
• SureCN8307192
• NSC-226828
• 71788-49-3
• DTXSID00310398
• SCHEMBL8307192
•  

• Inchi： 1S/C9H9NO5/c1-5-3-4-6(9(12)15-2)7(8(5)11)10(13)14/h3-4,11H,1-2H3
• InChI Key： LTGNNMNPRYIBRG-UHFFFAOYSA-N
• SMILES： OC1C(=C(C(=O)OC)C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04807
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67